1-(1-azepanyl)-2-{[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C25H27N5O2S/c1-32-19-12-10-18(11-13-19)30-24(21-16-26-22-9-5-4-8-20(21)22)27-28-25(30)33-17-23(31)29-14-6-2-3-7-15-29/h4-5,8-13,16,26H,2-3,6-7,14-15,17H2,1H3
• InChI Key: FOMFKGGMLBACIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N3CCCCCC3)C4=CNC5=CC=CC=C54
• Molecular Formula: C25H27N5O2S
• Molecular Weight: 461.6 g/mol

Description

1-(1-azepanyl)-2-{[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-ethanone is a useful research compound. Its molecular formula is C25H27N5O2S and its molecular weight is 461.58. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The compound's relevance spans various fields, including chemical synthesis and reactivity studies. For instance, investigations into the thermal reactivity of tricyclic 4,5-diacyltriazolines, which are structurally related to the specified compound, have shed light on the mechanisms of ring contraction and expansion in the presence of aryl azides. This research elucidates the behavior of similar triazolines and their potential decomposition products under different conditions, highlighting the complex pathways involved in their thermal reactivity (Benati, Montevecchi, & Spagnolo, 1991).

Antifungal Properties

The synthesis and evaluation of compounds featuring the triazole moiety, similar to our compound of interest, have demonstrated significant antifungal activities. Research focused on estrogen-like imidazole and triazole derivatives has revealed moderate to potent in vitro antifungal efficacy against Candida species, indicating the potential therapeutic applications of these compounds in treating fungal infections (Massa et al., 1992).

Optical and Thermal Properties

Studies on novel heterocyclic compounds, incorporating elements such as 4-methoxyphenyl and triazole rings, have provided insights into their optical and thermal properties. Research involving the synthesis and characterization of such compounds has highlighted their transparency in the visible region and thermal stability, suggesting potential applications in materials science and engineering (Shruthi et al., 2019).

Antituberculosis Activity

The search for new antitubercular agents has led to the exploration of triazole derivatives, with studies demonstrating the synthesis of compounds exhibiting significant in vitro activity against Mycobacterium tuberculosis. Such research is vital for developing novel therapeutic strategies against tuberculosis, underlining the importance of chemical diversity in drug discovery efforts (Chitra et al., 2011).